6,7-Dihydropyrazino[2,3-d]pyridazine-5,8-dione

• IUPAC Name: 6,7-dihydropyrazino[2,3-d]pyridazine-5,8-dione
• InChI: InChI=1S/C6H4N4O2/c11-5-3-4(6(12)10-9-5)8-2-1-7-3/h1-2H,(H,9,11)(H,10,12)
• InChI Key: MODLYLCAANSASD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=N1)C(=O)NNC2=O
• Molecular Formula: C6H4N4O2
• DSSTOX Substance ID: DTXSID60356116
• Molecular Weight: 164.12 g/mol
• CAS RN: 13480-40-5

Description

6,7-Dihydropyrazino[2,3-d]pyridazine-5,8-dione is a chemical compound with the molecular formula C6H4N4O2. It has an average mass of 164.122 Da and a monoisotopic mass of 164.033432 Da.

Molecular Structure Analysis

The molecular structure of this compound consists of 6 carbon atoms, 4 nitrogen atoms, 4 hydrogen atoms, and 2 oxygen atoms. The compound has a density of 1.8±0.1 g/cm3 and a molar volume of 93.3±3.0 cm3.

Physical And Chemical Properties Analysis

This compound has a boiling point of 589.0±45.0 °C at 760 mmHg and a flash point of 310.0±28.7 °C. The compound has a polar surface area of 92 Å2 and a polarizability of 15.9±0.5 10-24 cm3. It has a surface tension of 134.5±3.0 dyne/cm.

Scientific Research Applications

Optical Properties and Material Science

Diketopyrrolopyrroles (DPPs) , which share structural similarities with 6,7-Dihydropyrazino[2,3-d]pyridazine-5,8-dione, are known for their wide range of applications in the field of high-quality pigments, organic electronics, and fluorescence imaging due to their excellent optical properties. DPPs have been studied for their straightforward synthesis, good stability, and high fluorescence quantum yield, indicating potential utility in photonic and electronic applications (Grzybowski & Gryko, 2015).

Medicinal Chemistry and Drug Development

Heterocyclic N-oxide molecules , including pyridine and indazole derivatives, are highlighted for their versatility in organic synthesis, catalysis, and as precursors in drug development, showcasing a wide array of biological activities. This underscores the potential for compounds like this compound to serve as key intermediates or active moieties in the development of new pharmaceuticals (Li et al., 2019).

Synthetic Chemistry

The literature reviews various synthetic methodologies for pyridazine and pyridazone analogues , which may offer insights into the synthesis and reactivity of this compound. Understanding these methods can aid in designing new synthetic routes for similar compounds, potentially leading to novel applications in chemistry and materials science (Jakhmola et al., 2016).

Catalysis and Organic Synthesis

Research into hybrid catalysts for the synthesis of pyrano[2,3-d]pyrimidine-2-ones/2,4-diones highlights the importance of catalytic systems in the efficient synthesis of complex heterocyclic structures. Such studies underscore the potential for this compound derivatives in catalysis and organic synthesis, offering pathways to explore its use in creating novel compounds with significant activities (Parmar et al., 2023).

Mechanism of Action

While the mechanism of action for 6,7-Dihydropyrazino[2,3-d]pyridazine-5,8-dione is not explicitly stated, similar compounds have been used as Bcl-xL protein inhibitors for use as pro-apoptotic agents for treating cancer, autoimmune diseases or immune system diseases.

Future Directions

The future directions of 6,7-Dihydropyrazino[2,3-d]pyridazine-5,8-dione could involve further exploration of its potential as a Bcl-xL protein inhibitor. This could lead to advancements in the treatment of cancer, autoimmune diseases, and immune system diseases.

Synthesis routes and methods

Procedure details

The title compound was prepared according to a literature procedure (Paul, D. B. Aust. J Chem. 1974, 27, 1331). As described therein, 2,3-pyrazinedicarboxylic anhydride (5.00 g, 33.3 mmol), hydrazine hydrate (2.8 g, 56 mmol), and acetic acid (40.4 ml, 33.3 mmol) were mixed at RT. White precipitated crashed out. The reaction was heated under reflux for approximately 20 min. The reaction was cooled to RT and the solids were filtered, washed with water, and dried under vacuum. The product, 6,7-dihydropyrazino[2,3-d]pyridazine-5,8-dione was obtained as white solid. 1H NMR (Bruker, 400 MHz, D2O) ppm: 8.87 (s, 2H).